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Compound of Interest

Compound Name: TPU-0037A

Cat. No.: B10788993 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety and handling guidelines for

TPU-0037A, a potent antibiotic with significant activity against Gram-positive bacteria, including

methicillin-resistant Staphylococcus aureus (MRSA). The information presented herein is

intended for use by trained professionals in a laboratory setting.

Introduction
TPU-0037A is a member of the lydicamycin family of antibiotics.[1][2][3] It is a structural

analogue of lydicamycin and has demonstrated potent inhibitory effects on the growth of

various Gram-positive bacteria.[1][2][4] As a novel investigational compound, comprehensive

toxicological data for TPU-0037A is not yet publicly available. Therefore, it is imperative that

this compound be handled with the utmost care, treating it as a potentially hazardous

substance.

Compound Identification and Properties
A summary of the key physical and chemical properties of TPU-0037A is provided in the table

below.
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Property Value Reference

CAS Number 485815-59-6 [4][5][6]

Molecular Formula C₄₆H₇₂N₄O₁₀ [4][5][6]

Molecular Weight 841.1 g/mol [2]

Appearance Colorless film [4]

Purity >95% by HPLC [4][6]

Solubility
Soluble in ethanol, methanol,

DMF, and DMSO.
[4]

Storage Store at -20°C. [4][6]

Safety and Handling Precautions
While a specific Safety Data Sheet (SDS) for TPU-0037A is not publicly available, the following

guidelines are based on general best practices for handling potent chemical compounds and

information available for its congener, lydicamycin. The SDS for lydicamycin indicates that it is

not classified as a hazardous substance.[7] However, it is prudent to adopt a precautionary

approach with TPU-0037A.

Personal Protective Equipment (PPE)
Standard laboratory PPE should be worn at all times when handling TPU-0037A. This includes,

but is not limited to:

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat.

The following diagram illustrates the recommended PPE for handling TPU-0037A.
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Personal Protective Equipment (PPE)

Nitrile Gloves

Safety Glasses/Goggles

Lab Coat

Researcher Handling TPU-0037A
Wears

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling TPU-0037A.

Engineering Controls
Work with TPU-0037A should be conducted in a well-ventilated area. A chemical fume hood is

recommended, especially when handling the compound in powdered or aerosolized form.

General Handling Procedures
Avoid Inhalation, Ingestion, and Skin/Eye Contact: Do not breathe dust or vapor. Avoid

contact with skin and eyes. Do not ingest.

Weighing: If weighing the solid form, do so in a fume hood or a ventilated balance enclosure.

Solution Preparation: Prepare solutions in a fume hood.

Hygiene: Wash hands thoroughly after handling.

First Aid Measures
The following first aid measures are based on general principles for handling chemical

compounds.
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Exposure Route First Aid Measures

Inhalation
Move to fresh air. If breathing is difficult, give

oxygen. Seek medical attention.

Skin Contact

Immediately wash with soap and water. Remove

contaminated clothing. Seek medical attention if

irritation persists.

Eye Contact
Immediately flush with plenty of water for at

least 15 minutes. Seek medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Experimental Protocols
The primary application of TPU-0037A is as an antimicrobial agent. The following are

generalized protocols for its use in antimicrobial susceptibility testing.

Preparation of Stock Solutions
Aseptic Technique: All procedures should be performed under aseptic conditions to prevent

contamination.

Solvent Selection: Dissolve TPU-0037A in a suitable sterile solvent such as dimethyl

sulfoxide (DMSO) or ethanol to create a high-concentration stock solution (e.g., 10 mg/mL).

Storage: Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw

cycles.

The following diagram outlines the workflow for preparing a stock solution of TPU-0037A.
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Start

Weigh TPU-0037A
(in fume hood)

Dissolve in sterile
DMSO or Ethanol

Vortex to ensure
complete dissolution

Filter sterilize
(optional)

Aliquot into sterile tubes

Store at -20°C

End
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Antimicrobial Susceptibility Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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